Cas no 1805998-65-5 (2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1805998-65-5
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 4829384
• Update Time: 2025-10-23

2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H6F3NO4/c1-3-2-4(7(14)15)6(12-5(3)13)16-8(9,10)11/h2H,1H3,(H,12,13)(H,14,15)
• InChI Key： RBFMGBXHRCFGHW-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)O)C=C(C)C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 408
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6

Additional information on 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid

2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No: 1805998-65-5)

2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid, also known by its CAS number 1805998-65-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a pyridine ring with multiple substituents, including a hydroxyl group at position 2, a methyl group at position 3, a trifluoromethoxy group at position 6, and a carboxylic acid group at position 5. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach not only improves efficiency but also reduces the environmental footprint of the synthesis process.

The biological activity of this compound has been extensively investigated in recent years. It has shown promising results in various assays, particularly in the context of anti-inflammatory and antioxidant properties. A study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders. Additionally, its ability to scavenge free radicals suggests potential applications in combating oxidative stress-associated conditions.

In terms of pharmacokinetics, 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid has been found to have favorable absorption and bioavailability profiles. Preclinical studies indicate that it can be efficiently absorbed through the gastrointestinal tract and distributed to target tissues with minimal metabolic interference. These characteristics make it an attractive candidate for further development as an orally administered drug.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. This biodegradability aligns with current sustainability trends in pharmaceutical development, where reducing ecological footprints is a priority.

In conclusion, 2-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No: 1805998-65-5) is a multifaceted compound with promising therapeutic potential. Its unique structure, combined with advanced synthetic methods and favorable pharmacokinetic properties, positions it as a valuable asset in the ongoing quest for innovative medicinal agents.